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Abstract
2,6,16-Kauranetriol is a naturally occurring diterpenoid belonging to the ent-kaurane class of

compounds. Isolated from the medicinal plant Pteris cretica, this tetracyclic molecule has

garnered interest within the scientific community for its potential biological activities, which are

characteristic of the broader kaurane family, including cytotoxic and antimicrobial properties.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and known biological activities of 2,6,16-Kauranetriol, supported

by available experimental data and methodologies. While specific experimental data for this

compound remains limited in publicly accessible literature, this guide consolidates the existing

knowledge and provides a framework for future research and development.

Chemical Structure and Properties
2,6,16-Kauranetriol, with the systematic name (ent-kaurane-2,6,16-triol), possesses a

tetracyclic diterpene core structure. The chemical formula for 2,6,16-Kauranetriol is C₂₀H₃₄O₃,

and it has a molecular weight of 322.5 g/mol .[1][2] Its CAS number is 41530-90-9.
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Physicochemical Properties
Specific experimentally determined physicochemical properties for 2,6,16-Kauranetriol are not

extensively reported. However, based on the general properties of related ent-kaurane

diterpenoids, a summary of expected and known properties is provided in Table 1. Diterpenoids

of this class are typically sparingly soluble in water and more soluble in organic solvents such

as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.

Table 1: Physicochemical Properties of 2,6,16-Kauranetriol

Property Value Source/Comment

Molecular Formula C₂₀H₃₄O₃ [1][2]

Molecular Weight 322.5 g/mol [1][2]

CAS Number 41530-90-9 [1]

Appearance Not Reported Likely a white to off-white solid.

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Melting Point Not Reported ---

Boiling Point Not Reported ---

pKa Not Reported ---

LogP Not Reported ---

Biological Activities and Potential Signaling
Pathways
While specific studies detailing the biological activities of 2,6,16-Kauranetriol are limited, the

broader class of ent-kaurane diterpenoids, isolated from various plant sources including Pteris

cretica, has been reported to exhibit a range of biological effects.[3][4] These activities include

cytotoxic, antimicrobial, and anti-inflammatory properties.

Cytotoxic Activity
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Ent-kaurane diterpenoids are known to possess cytotoxic activity against various cancer cell

lines.[3][4] The proposed mechanisms often involve the induction of apoptosis. While no

specific IC₅₀ values for 2,6,16-Kauranetriol are currently available in the literature, it is a

promising candidate for further investigation in this area.

A general workflow for assessing the cytotoxic activity of a compound like 2,6,16-Kauranetriol
is depicted below.
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Cytotoxicity experimental workflow.

Antimicrobial Activity
Diterpenoids are a class of natural products that have demonstrated antimicrobial properties.

While specific minimum inhibitory concentration (MIC) values for 2,6,16-Kauranetriol have not

been published, its structural similarity to other bioactive kauranes suggests potential activity

against various bacterial and fungal strains.

The logical relationship for determining the antimicrobial efficacy of a test compound is outlined

in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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